Cas no 111453-03-3 (Benzenesulfonamide, 4-methyl-N-[4-[(4-nitrophenyl)thio]phenyl]-)

• Product Name: Benzenesulfonamide, 4-methyl-N-[4-[(4-nitrophenyl)thio]phenyl]-
• CAS No: 111453-03-3
• MF: C₁₉H₁₆N₂O₄S₂
• MW: 400.471342086792
• CID: 1198583
• Update Time: 2024-08-05

Benzenesulfonamide, 4-methyl-N-[4-[(4-nitrophenyl)thio]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-[4-[(4-nitrophenyl)thio]phenyl]-
• 4'-nitro-4-N-tosylaminodiphenyl sulfide

• Inchi： 1S/C19H16N2O4S2/c1-14-2-12-19(13-3-14)27(24,25)20-15-4-8-17(9-5-15)26-18-10-6-16(7-11-18)21(22)23/h2-13,20H,1H3
• InChI Key： IDVBIHYHLXQRFE-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(SC3=CC=C([N+]([O-])=O)C=C3)C=C2)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 400.05528

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Melting Point: 154-155 °C
• Boiling Point: 610.0±65.0 °C(Predicted)
• PSA: 89.31
• pka: 8.02±0.10(Predicted)